Cas no 1805907-62-3 (1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one
• CAS No: 1805907-62-3
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4971703
• Update Time: 2025-07-19

1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO2/c1-6(13)9(11)7-4-3-5-8(12)10(7)14-2/h3-5,9H,1-2H3
• InChI Key： IFUPWVHIABTSGY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1OC)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one

1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one (CAS No. 1805907-62-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one (CAS No. 1805907-62-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromo, iodo, and methoxy functionalities, offers a rich platform for the development of novel therapeutic agents and intermediates in drug discovery.

The synthesis of 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one typically involves a multi-step process that begins with the preparation of 3-iodo-2-methoxybenzaldehyde. This intermediate is then reacted with acetone in the presence of a suitable catalyst to form the corresponding α-hydroxy ketone. The final step involves the bromination of the α-hydroxy ketone to yield the target compound. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, such as using microwave-assisted reactions and catalytic systems that minimize waste and improve yield.

In terms of its physical and chemical properties, 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one is a solid at room temperature with a molecular weight of 369.04 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's reactivity is influenced by its functional groups, particularly the bromo and iodo substituents, which can undergo various chemical transformations such as nucleophilic substitution and coupling reactions.

The biological activity of 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one has been a subject of extensive research. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, preliminary studies have indicated that 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one may have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

In the context of drug discovery, 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have utilized this compound as a starting material for the development of novel inhibitors targeting specific enzymes involved in disease pathways. The flexibility in modifying the bromo and iodo substituents allows for fine-tuning of pharmacological properties, such as potency, selectivity, and bioavailability.

The safety profile of 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 1-Bromo-1-(3-iodo-2-methoxyphenyl)propan-2-one (CAS No. 1805907-62-3) is a promising compound with a wide range of applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its properties and potential therapeutic uses, this compound is poised to play a significant role in advancing drug discovery efforts.